4-(3-(Benzylthio)-2-ethylphenyl)morpholin-3-one

• CAS RN: 1182728-10-4
• Molecular Formula: C19H21NO2S
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 4-(3-benzylsulfanyl-2-ethylphenyl)morpholin-3-one
• InChI: InChI=1S/C19H21NO2S/c1-2-16-17(20-11-12-22-13-19(20)21)9-6-10-18(16)23-14-15-7-4-3-5-8-15/h3-10H,2,11-14H2,1H3
• InChI Key: NYTYZJFDAZEZEH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC=C1SCC2=CC=CC=C2)N3CCOCC3=O

Description

4-(3-(Benzylthio)-2-ethylphenyl)morpholin-3-one is a useful research compound. Its molecular formula is C19H21NO2S and its molecular weight is 327.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Intermediate 5 (1.075 g, 3.5 mmol), morpholin-3-one (389 mg, 3.85 mmol), CuI (67 mg, 0.35 mmol), N,N′-dimethylethylene diamine (75 μl, 0.7 mmol) and K2CO3 (1,064 g, 7.7 mmol) were suspended in toluene (30 ml) under argon and heated to 110° C. for 20 h. After cooling to RT the reaction mixture was quenched by addition of 100 ml sat. aq NH4Cl, 150 ml conc. NH3 in water and 100 ml water and extracted three times with ethyl acetate. The organic layers were combined and washed with water and sat. aq NaCl-solution, dried with MgSO4, filtered and evaporated to dryness. The resulting oil crystallizes upon standing and was triturated with n-heptane-MTBE (19:1).